Cas no 54899-95-5 (1,1,3-Tribromo-2-heptanone)

• Product Name: 1,1,3-Tribromo-2-heptanone
• CAS No: 54899-95-5
• MF: C₇H₁₁Br₃O
• MW: 350.873640298843
• CID: 2006808
• PubChem ID: 21774996
• Update Time: 2025-04-21

1,1,3-Tribromo-2-heptanone Chemical and Physical Properties

Names and Identifiers

• 1,1,3-Tribromo-2-heptanone
• 1,1,3-tribromo-heptan-2-one
• 1,1,3-tribromoheptan-2-one
• 54899-95-5
• DTXSID80617913
• DTXCID70568667

• Inchi： 1S/C7H11Br3O/c1-2-3-4-5(8)6(11)7(9)10/h5,7H,2-4H2,1H3
• InChI Key： LXTJHNBZXQMSBE-UHFFFAOYSA-N
• SMILES： BrC(C(C(Br)Br)=O)CCCC

Computed Properties

• Exact Mass: 349.83395g/mol
• Monoisotopic Mass: 347.83600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alpha-haloketones